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Compound of Interest

Compound Name: Methyl Paraben-13C6

Cat. No.: B1147701

A Comprehensive Technical Guide to 13C
Labeled Methyl Paraben

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical
properties of 13C labeled methyl paraben. It is designed to be a valuable resource for
researchers, scientists, and professionals in drug development who utilize isotopically labeled
compounds in their work. This guide includes key quantitative data, detailed experimental
protocols, and visual representations of relevant biological pathways and experimental
workflows.

Introduction

13C labeled methyl paraben is a stable, non-radioactive isotopically labeled version of methyl
paraben, a widely used antimicrobial preservative in cosmetics, food, and pharmaceutical
products.[1][2][3] The incorporation of the heavy isotope of carbon (*3C) into the methyl
paraben molecule makes it an invaluable tool in a variety of research applications, particularly
as an internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR)
spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid
Chromatography-Mass Spectrometry (LC-MS).[1] Its use as a tracer allows for the elucidation
of metabolic pathways and pharmacokinetic profiles of parabens.[1]
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Physical and Chemical Properties

The physical and chemical properties of 13C labeled methyl paraben are largely comparable to
those of its unlabeled counterpart. The primary difference lies in its molecular weight due to the
presence of the 13C isotope.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of both unlabeled
and 13C labeled methyl paraben for easy comparison.

Table 1: General Properties

13C Labeled Methyl

Unlabeled Methyl Paraben
Paraben

Property

Methyl 4-hydroxybenzoate-

Chemical Name

Methyl 4-hydroxybenzoate

13Ce

Synonyms

Methylparaben, Nipagin M

Methyl Paraben-13Cs

CAS Number

99-76-3[3][4][5]

1581694-95-2[6]

Molecular Formula

CsHsOs3[2][3]

13C6C2Hs03[7]

Molecular Weight

152.15 g/mol [4][8]

158.10 g/mol [7][9]

Appearance

Colorless crystals or white

crystalline powder[3][10]

Not specified, assumed to be

similar to unlabeled

Table 2: Physicochemical Properties
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Property Value (for Unlabeled Methyl Paraben)
Melting Point 125-128 °C[4][5]
Boiling Point 270-280 °C (decomposes)[4]

Solubility in Water

2.5 g/L at 25 °CJ8]

logP (o/w)

1.96[8]

pKa

8.15 at 20 °C[4]

Table 3: Solubility in Organic Solvents (for Unlabeled Methyl Paraben at 25 °C)

Solvent Solubility ( g/100 g)

Methanol 59[8]

Ethanol 52[8]

Acetone 64[8]

Propylene Glycol 22[8]

Ether 23[8]

Benzene 0.7[8]

Carbon Tetrachloride 0.1[8]

Peanut Oil 0.5[8]

DMSO 100 mg/mL (requires sonication and warming)[1]

Table 4: 13C NMR Chemical Shifts (for Unlabeled Methyl Paraben in CDCIs)
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Carbon Atom Chemical Shift (ppm)
C=0 167.72

C-OH 160.62

C-H (aromatic, ortho to -OH) 115.39

C-H (aromatic, ortho to -COOCHSs) 131.98

C (aromatic, attached to -COOCH:s) 122.11

-OCHs 52.12

Note: The chemical shifts for 13C labeled methyl paraben will be identical to the unlabeled
compound. The key difference in the spectrum would be the significant enhancement of the
signals from the labeled carbon atoms.

Experimental Protocols

This section provides detailed methodologies for key experiments involving 13C labeled methyl
paraben.

Synthesis of 13C Labeled Methyl Paraben

While a specific, detailed, peer-reviewed protocol for the synthesis of 13C labeled methyl
paraben was not readily available in the initial search, a general synthetic approach can be
inferred from patent literature and general chemical knowledge. The synthesis typically involves
the esterification of 13C-labeled p-hydroxybenzoic acid with methanol.[11][12]

General Esterification Protocol:

e Reaction Setup: In a round-bottom flask, combine 13C-labeled p-hydroxybenzoic acid and
methanol in a molar ratio of approximately 1:2.5.[11]

o Catalyst Addition: Add a suitable acid catalyst, such as sulfuric acid or sodium hydrogen
sulfate.[11][12]

e Reaction Conditions: The reaction mixture is heated under reflux for several hours.[12]
Microwave irradiation can also be employed to shorten the reaction time.[11]
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o Work-up: After the reaction is complete, the excess methanol is removed by distillation. The
reaction mixture is then neutralized with a weak base, such as sodium bicarbonate solution.
[11]

« Purification: The crude product is then purified by filtration, washing with water, and drying to
yield the final 13C labeled methyl paraben.

3C NMR Spectroscopy

The following is a general protocol for acquiring a 33C NMR spectrum of 13C labeled methyl
paraben.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).
Sample Preparation:

o Dissolve an appropriate amount of 13C labeled methyl paraben in a deuterated solvent (e.g.,
CDClz, DMSO-ds).

e Transfer the solution to a standard 5 mm NMR tube.

Data Acquisition:

Insert the sample into the spectrometer.

e Tune and match the probe for 13C frequency.

o Set the appropriate spectral width and acquisition time.
e Adjust the receiver gain.

o Acquire the spectrum using a standard pulse program (e.g., zg). The number of scans will
depend on the sample concentration.

e Process the acquired data by applying Fourier transformation, phase correction, and
baseline correction.

» Reference the spectrum to the solvent peak (e.g., CDCls at 77.16 ppm).
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LC-MS/MS Analysis for Quantification in Biological
Samples

This protocol outlines a general procedure for the quantification of 13C labeled methyl paraben,
often used as an internal standard for the analysis of unlabeled methyl paraben in biological
matrices.[13][14][15]

Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer (LC-
MS/MS).

Sample Preparation (Solid-Phase Extraction - SPE):[13]

o Spike the biological sample (e.g., plasma, urine) with a known concentration of 13C labeled
methyl paraben as an internal standard.

e Precondition an SPE cartridge (e.g., Oasis HLB) with methanol and water.[13]
o Load the sample onto the cartridge.

» Wash the cartridge with water to remove interferences.

» Elute the analyte and internal standard with methanol.

o Evaporate the eluate to dryness and reconstitute in the mobile phase.

LC Conditions:[16]

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile),
often with an additive like formic acid or acetic acid to improve peak shape.

Flow Rate: Typically in the range of 0.2-0.5 mL/min.

Injection Volume: 5-20 pL.

MS/MS Conditions:[15]
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« lonization Mode: Electrospray ionization (ESI) in negative mode is often used.

e Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for
both unlabeled methyl paraben and the 13C labeled internal standard. This provides high
selectivity and sensitivity.

o Optimization: Optimize MS parameters such as capillary voltage, cone voltage, and collision
energy for each analyte.

Signaling Pathways and Metabolism

Methyl paraben, and by extension its 13C labeled counterpart when used as a tracer, is known
to interact with biological systems. Understanding its metabolic fate and signaling effects is
crucial for interpreting experimental data.

Metabolism of Methyl Paraben

The primary metabolic pathway for methyl paraben involves two main steps: hydrolysis and
glucuronidation.[17][18]

Glucuronidation
(UGTs) - p-Hydroxybenzoic Acid
Glucuronide

Hydrolysis
(Esterases) p-Hydroxybenzoic Acid

A Sulfation p-Hydroxybenzoic Acid
Methyl Paraben - Sulfate

Glucuronidation
(UGTs) Methyl Paraben
> Glucuronide

Click to download full resolution via product page

Caption: Metabolic pathway of methyl paraben.

Estrogenic Signhaling Pathway of Methyl Paraben

Methyl paraben is known to exhibit weak estrogenic activity by interacting with estrogen
receptors (ERs) and modulating downstream signaling pathways, such as the NF-kB pathway.
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Caption: Estrogenic signaling of methyl paraben.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the analysis of methyl

paraben in a biological sample using 13C labeled methyl paraben as an internal standard.
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Caption: LC-MS/MS analytical workflow.

Conclusion

13C labeled methyl paraben is a critical tool for researchers in various scientific disciplines. Its
stability and the wealth of analytical techniques available for its detection and quantification

make it an ideal internal standard and tracer. This guide provides essential data and protocols
to facilitate its effective use in experimental settings. As research into the biological effects and
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environmental fate of parabens continues, the role of isotopically labeled standards like 13C
labeled methyl paraben will undoubtedly become even more significant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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